Cas no 2873-62-3 (1,3-Benzenediamine,N1,N3-dimethyl-4,6-dinitro-)

• Product Name: 1,3-Benzenediamine,N1,N3-dimethyl-4,6-dinitro-
• CAS No: 2873-62-3
• MF: C₈H₁₀N₄O₄
• MW: 226.18940114975
• CID: 282490
• PubChem ID: 280970
• Update Time: 2025-04-19

1,3-Benzenediamine,N1,N3-dimethyl-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,N1,N3-dimethyl-4,6-dinitro-
• triethyl(3-piperidin-1-ylpropyl)silane,hydrochloride
• 1-(5-maleimidopentyl)-3-pyrroline-2,5-quinone
• 1,1'-(1,5-Pentanediyl)bis(1H-pyrrole-2,5-dione)
• 1,1'-(pentane-1,5-diyl)bis(1H-py
• 1,5-bis-(maleimido)pentane
• 1-[5-(2,5-dioxopyrrol-1-yl)pentyl]pyrrole-2,5-dione
• N,N'-Dimethyl-4,6-dinitro-m-phenylendiamin
• N,N'-dimethyl-4,6-dinitro-m-phenylenediamine
• N,N'-Pentamethylen-bis-maleimid
• N,N'-Pentamethylendimaleinimid
• N.N'-Dimethyl-4.6-dinitro-phenylendiamin-(1.3)
• Pentamethylenebismaleimide
• NSC133394
• DTXSID40951385
• SCHEMBL10981845
• AKOS024353654
• NSC-133394
• 2873-62-3
• N~1~,N~3~-Dimethyl-4,6-dinitrobenzene-1,3-diamine

• Inchi： 1S/C8H10N4O4/c1-9-5-3-6(10-2)8(12(15)16)4-7(5)11(13)14/h3-4,9-10H,1-2H3
• InChI Key： QLZNUFFXTZBJBB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=CC=1NC)NC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 226.0703
• Monoisotopic Mass: 226.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.487
• Boiling Point: 429°Cat760mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.696
• PSA: 110.34
• LogP: 2.77880